3-Methylbenzofuran-2-carbonyl chloride
Overview
Description
3-Methylbenzofuran-2-carbonyl chloride (MBFC) is an organic compound that is used for a variety of scientific and industrial applications. It is a versatile compound that can be used in a wide range of organic synthesis reactions. MBFC is a colorless liquid with a pungent odor and a boiling point of 177°C. It is a highly reactive compound and is mainly used as an intermediate for the synthesis of other organic compounds.
Scientific Research Applications
Synthesis and Antimicrobial Evaluation
3-Methylbenzofuran-2-carbonyl chloride has been used in the synthesis of various compounds such as pyrazoles, oximes, hydrazones, and benzoxazines. Notably, these synthesized compounds have demonstrated significant antimicrobial activity against various fungal and bacterial species. This highlights the potential of 3-methylbenzofuran-2-carbonyl chloride as a precursor in developing antimicrobial agents (Abdel‐Aziz, Mekawey, & Dawood, 2009).
Role in Catalysis
Ruthenium(II) carbonyl chloride complexes containing pyridine-functionalised N-heterocyclic carbenes have been synthesized using 3-methylbenzofuran-2-carbonyl chloride. These complexes exhibit efficiency in catalytic activities such as the transfer hydrogenation of acetophenone. The electronic effect of the N-heterocyclic carbene ligands, derived from 3-methylbenzofuran-2-carbonyl chloride, influences their catalytic activities (Li et al., 2011).
Electrophilic Substitution Reactions
Iridabenzofurans synthesized from reactions involving 3-methylbenzofuran-2-carbonyl chloride have been studied for their electrophilic aromatic substitution reactions. These reactions are pivotal in further derivatization and functionalization of iridabenzofurans, suggesting the importance of 3-methylbenzofuran-2-carbonyl chloride in organometallic chemistry (Clark, Johns, Roper, Söhnel, & Wright, 2011).
Reduction of Carbonyl Compounds
In studies involving the reduction of α,β-unsaturated carbonyl compounds, an N-heterocyclic carbene copper chloride complex prepared from 3-methylbenzofuran-2-carbonyl chloride has been utilized. This complex demonstrated catalytic capabilities in the 1,4-reduction of these compounds, further emphasizing the versatility of 3-methylbenzofuran-2-carbonyl chloride in catalytic reactions (Jurkauskas, Sadighi, & Buchwald, 2003).
Synthesis of Other Compounds
3-Methylbenzofuran-2-carbonyl chloride has been employed in the synthesis of various other compounds, such as N-(diphenylcarbamothioyl)-3-methylbenzamide and isoxazole-4-carbonyl chlorides.
These syntheses often involve complex reactions and result in compounds with potential applications in pharmaceuticals and materials science (Binzet, Flörke, Külcü, & Arslan, 2009); (Su, 2008).
properties
IUPAC Name |
3-methyl-1-benzofuran-2-carbonyl chloride |
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InChI |
InChI=1S/C10H7ClO2/c1-6-7-4-2-3-5-8(7)13-9(6)10(11)12/h2-5H,1H3 |
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InChI Key |
QEULGCOIYWPYIL-UHFFFAOYSA-N |
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Canonical SMILES |
CC1=C(OC2=CC=CC=C12)C(=O)Cl |
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Molecular Formula |
C10H7ClO2 |
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DSSTOX Substance ID |
DTXSID40370512 |
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Molecular Weight |
194.61 g/mol |
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Product Name |
3-Methylbenzofuran-2-carbonyl chloride | |
CAS RN |
2256-86-2 |
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